Cas no 91459-04-0 (Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-)

Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)- structure
91459-04-0 structure
Product Name:Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-
CAS No:91459-04-0
MF:C18H14N2O
MW:274.316564083099
CID:2813949
PubChem ID:796124
Update Time:2025-04-21

Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • HMS1580D02
    • 2-phenacyl-5-phenylpyrimidine
    • Oprea1_682237
    • DTXCID60306358
    • 1-phenyl-2-(5-phenyl-2-pyrimidinyl)ethanone
    • Cambridge id 5339932
    • AB00081399-01
    • DTXSID90355298
    • 91459-04-0
    • SR-01000205621-1
    • SR-01000205621
    • Ethanone, 1-phenyl-2-(5-phenyl-2-pyrimidinyl)-
    • Inchi: 1S/C18H14N2O/c21-17(15-9-5-2-6-10-15)11-18-19-12-16(13-20-18)14-7-3-1-4-8-14/h1-10,12-13H,11H2
    • InChI Key: KTEBRVWKILSSTG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC1N=CC(=CN=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 274.110613074Da
  • Monoisotopic Mass: 274.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 42.9Ų
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